Methyl 4-(2-((4-(2-chlorophenyl)-3-cyano-6-phenylpyridin-2-yl)thio)acetamido)benzoate
Methyl 4-(2-((4-(2-chlorophenyl)-3-cyano-6-phenylpyridin-2-yl)thio)acetamido)benzoate
Brand Name:
Vulcanchem
CAS No.:
332162-82-0
VCID:
VC0409507
InChI:
InChI=1S/C28H20ClN3O3S/c1-35-28(34)19-11-13-20(14-12-19)31-26(33)17-36-27-23(16-30)22(21-9-5-6-10-24(21)29)15-25(32-27)18-7-3-2-4-8-18/h2-15H,17H2,1H3,(H,31,33)
SMILES:
COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4Cl)C#N
Molecular Formula:
C28H20ClN3O3S
Molecular Weight:
514g/mol
Methyl 4-(2-((4-(2-chlorophenyl)-3-cyano-6-phenylpyridin-2-yl)thio)acetamido)benzoate
CAS No.: 332162-82-0
Main Products
VCID: VC0409507
Molecular Formula: C28H20ClN3O3S
Molecular Weight: 514g/mol
| CAS No. | 332162-82-0 |
|---|---|
| Product Name | Methyl 4-(2-((4-(2-chlorophenyl)-3-cyano-6-phenylpyridin-2-yl)thio)acetamido)benzoate |
| Molecular Formula | C28H20ClN3O3S |
| Molecular Weight | 514g/mol |
| IUPAC Name | methyl 4-[[2-[4-(2-chlorophenyl)-3-cyano-6-phenylpyridin-2-yl]sulfanylacetyl]amino]benzoate |
| Standard InChI | InChI=1S/C28H20ClN3O3S/c1-35-28(34)19-11-13-20(14-12-19)31-26(33)17-36-27-23(16-30)22(21-9-5-6-10-24(21)29)15-25(32-27)18-7-3-2-4-8-18/h2-15H,17H2,1H3,(H,31,33) |
| Standard InChIKey | XHKIFGGMHPHIOO-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4Cl)C#N |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4Cl)C#N |
| PubChem Compound | 1727876 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume